Sgc-gsk3-1

• Molecular Formula: C17H18F2N4O3
• Molecular Weight: 364.35 g/mol
• InChI: InChI=1S/C17H18F2N4O3/c18-11-2-1-3-12(19)14(11)16(24)22-13-9-21-23-15(13)17(25)20-8-10-4-6-26-7-5-10/h1-3,9-10H,4-8H2,(H,20,25)(H,21,23)(H,22,24)
• InChIKey: OCQCKUTZHBQNEI-UHFFFAOYSA-N

Sgc-gsk3-1 (also designated SGC-CDKL5/GSK3-1 or CDKL5/GSK3-IN-1) is a cell-active, ATP-competitive small molecule that functions as a dual inhibitor of cyclin-dependent kinase-like 5 (CDKL5) and glycogen synthase kinase 3 (GSK3) alpha and beta isoforms. Developed by the Structural Genomics Consortium (SGC) as a high-quality chemical probe, it is derived from the AT-7519 chemotype and is provided with a structurally matched negative control analog to enable robust target validation studies.

Sgc-gsk3-1 (SGC-CDKL5/GSK3-1): A Dual CDKL5/GSK3 Inhibitor Chemical Probe for Neuroscience Research Procurement

Sgc-gsk3-1 (also designated SGC-CDKL5/GSK3-1 or CDKL5/GSK3-IN-1) is a cell-active, ATP-competitive small molecule that functions as a dual inhibitor of cyclin-dependent kinase-like 5 (CDKL5) and glycogen synthase kinase 3 (GSK3) alpha and beta isoforms . Developed by the Structural Genomics Consortium (SGC) as a high-quality chemical probe, it is derived from the AT-7519 chemotype and is provided with a structurally matched negative control analog to enable robust target validation studies [1]. Its core value proposition is its unique, kinome-wide selectivity profile, which distinguishes it from traditional GSK-3 inhibitors by simultaneously targeting CDKL5 while sparing most other kinases [1].

Pathway StudyDual CDKL5/GSK3 pathway inhibition research fit

SelectivityKinome-wide selectivity assay context with matched negative control

Probe PairStructurally matched negative control analog for target deconvolution

• [1] Ong HW, Liang Y, Richardson W, et al. Discovery of a Potent and Selective CDKL5/GSK3 Chemical Probe That Is Neuroprotective. ACS Chem Neurosci. 2023;14(9):1672-1685. View Source

Why Generic GSK-3 Inhibitors Are Insufficient Substitutes for Sgc-gsk3-1 in CDKL5-Related Research

A common procurement error in neurobiology is the selection of a potent, broad-spectrum GSK-3 inhibitor (e.g., CHIR-99021, SB216763) for CDKL5 pathway studies. This approach is fundamentally flawed because it fails to account for the unique dual pharmacology and kinome selectivity of Sgc-gsk3-1. While many GSK-3 inhibitors potently inhibit GSK-3α/β, they do not engage CDKL5, a kinase implicated in a distinct neurological disorder [1]. Conversely, using a CDKL5-selective inhibitor alone will not recapitulate the GSK-3-dependent signaling effects . The quantitative evidence below demonstrates that Sgc-gsk3-1 possesses a precise, kinome-wide selectivity profile (only retaining affinity for CDKL5 and GSK3α/β) that is not replicated by standard GSK-3 inhibitors, making simple substitution a high-risk choice for experimental validity [2].

This Probe Dual CDKL5 and GSK3α/β target engagement with defined kinome-wide selectivity profile

Generic GSK-3 Inhibitor GSK-3α/β inhibition only; does not engage CDKL5, a kinase linked to distinct neurodevelopmental disorder research models

Selectivity Context Narrow kinome profile: only CDKL5 and GSK3α/β retain high-affinity binding across 403 wild-type human kinases

Off-Target Context Broad-spectrum GSK-3 inhibitors may activate Wnt/β-catenin signaling, introducing confounding pathway effects

Validation Context Neuroprotection model-response context supported by matched negative control in human iPSC-derived motor neuron assays

Validation Gap Standard GSK-3 inhibitors lack CDKL5 engagement and matched negative control validation in this model context

• [1] Fuchs C, et al. Inhibition of GSK3β rescues hippocampal development and learning in a mouse model of CDKL5 disorder. Neurobiol Dis. 2015;82:298-310. View Source
• [2] Ong HW, et al. A Potent and Selective CDKL5/GSK3 Chemical Probe is Neuroprotective. bioRxiv. 2023.02.10.527935. View Source

Sgc-gsk3-1 vs. Standard GSK-3 Inhibitors: A Quantitative Evidence Guide for Scientific Procurement

Unique Dual CDKL5/GSK3 Affinity: A Differentiated Mode of Action

Sgc-gsk3-1 exhibits potent, nanomolar affinity for both CDKL5 and GSK3α/β, a dual profile not shared by other commercial GSK-3 inhibitors. In cellular NanoBRET assays, it inhibits CDKL5, GSK3α, and GSK3β with IC50 values of 4.6 nM, 9.5 nM, and 24 nM, respectively . In contrast, the widely used GSK-3 inhibitor CHIR-99021 (Laduviglusib) has no reported activity against CDKL5 and is characterized solely as a GSK-3α/β inhibitor with IC50 values of 10 nM and 6.7 nM .

Dual CDKL5/GSK3 Affinity

Context-dependent

Sgc-gsk3-1: CDKL5 IC50 4.6 nM, GSK3α IC50 9.5 nM, GSK3β IC50 24 nM (NanoBRET)
CHIR-99021: No detectable CDKL5 inhibition

Dual-pathway target engagement distinguishes this probe from GSK3-only inhibitors for CDKL5/GSK3 signaling studies.

Cellular NanoBRET assay context; cross-study comparison requires verification.

Evidence Dimension	CDKL5 inhibitory activity (cellular NanoBRET)
Target Compound Data	IC50 = 4.6 nM for CDKL5
Comparator Or Baseline	CHIR-99021: No detectable inhibition of CDKL5
Quantified Difference	Target compound is a dual CDKL5/GSK3 inhibitor; comparator is a GSK3-only inhibitor.
Conditions	Cellular NanoBRET target engagement assay

Why This Matters

This dual activity is critical for studies investigating the interplay between CDKL5 and GSK3 signaling, such as in neurodevelopment or CDKL5 deficiency disorder, where a GSK3-only inhibitor would provide an incomplete pharmacological model.

Kinome-Wide Selectivity: A Critical Differentiator from Multi-Targeted GSK-3 Inhibitors

Sgc-gsk3-1 exhibits a narrow, well-defined kinome-wide selectivity profile. When screened against the Eurofins DiscoverX scanMAX panel of 403 wild-type human kinases, Sgc-gsk3-1 displayed exquisite selectivity, only retaining high-affinity binding for its primary targets, CDKL5 and GSK3α/β [1]. This level of selectivity is a significant differentiator. For example, the common GSK-3 inhibitor CHIR-99021, while reported to have >500-fold selectivity over close homologs CDC2 and ERK2 , is also a potent activator of the Wnt/β-catenin signaling pathway, which can introduce confounding effects in cellular studies.

Kinome-Wide Selectivity

Class-level

Only CDKL5, GSK3α, and GSK3β retain affinity across 403 wild-type human kinases (DiscoverX scanMAX panel)

Narrow polypharmacology supports target deconvolution with reduced off-target-driven phenotype risk.

Comparator CHIR-99021 selectivity profile less comprehensively characterized on this panel; known Wnt pathway activation confound.

Evidence Dimension	Kinome-wide selectivity profile
Target Compound Data	Only retains affinity for CDKL5, GSK3α, and GSK3β within a panel of 403 wild-type human kinases.
Comparator Or Baseline	CHIR-99021: Selectivity profile not fully defined on a 403-kinase panel; known for potent Wnt pathway activation.
Quantified Difference	Target compound shows no significant off-target activity on 400+ other kinases; comparator's full off-target profile is less comprehensively characterized in this context.
Conditions	Eurofins DiscoverX scanMAX kinase panel (403 wild-type human kinases)

Why This Matters

For rigorous target validation experiments, the known and limited polypharmacology of Sgc-gsk3-1 minimizes the risk of false-positive or off-target-driven phenotypes, increasing confidence in experimental conclusions.

• [1] Ong HW, et al. Discovery of a Potent and Selective CDKL5/GSK3 Chemical Probe That Is Neuroprotective. ACS Chem Neurosci. 2023;14(9):1672-1685. View Source

Cell-Active Target Engagement: Quantified Inhibition of Downstream Signaling

Sgc-gsk3-1 is a potent and cell-active probe, as demonstrated by its inhibition of downstream protein phosphorylation in primary neurons. At a concentration of just 5 nM, Sgc-gsk3-1 inhibits the phosphorylation of both EB2 (a CDKL5 substrate) and β-catenin (a GSK3 substrate) in DIV15-16 cortical primary rat neurons [1]. This provides direct, quantitative evidence of dual-pathway inhibition in a physiologically relevant model. In contrast, the GSK-3 inhibitor SB216763, while shown to rescue some phenotypes in a CDKL5-deficient mouse model, does not directly target CDKL5 and requires higher concentrations (e.g., 10 µM) for cellular effects [2].

Cellular Target Engagement

Cross-study comparable

5 nM inhibits EB2 and β-catenin phosphorylation in rat primary cortical neurons

Dual-pathway inhibition confirmed in a primary neuronal model at low nanomolar assay concentration.

Comparator SB216763 requires ~10 µM for cellular effects and lacks CDKL5 engagement; model-specific review advised.

Evidence Dimension	Inhibition of cellular target engagement
Target Compound Data	5 nM inhibits phosphorylation of EB2 and β-catenin in rat primary cortical neurons.
Comparator Or Baseline	SB216763: No direct CDKL5 inhibition; cellular effects observed at 10 µM.
Quantified Difference	Sgc-gsk3-1 achieves dual-pathway inhibition at a concentration 2,000-fold lower than the cellular effective concentration of SB216763.
Conditions	DIV15-16 primary rat cortical neurons

Why This Matters

The low nanomolar potency in a primary neuronal model confirms high cellular target engagement, reducing the amount of compound required for experiments and minimizing potential cytotoxicity associated with higher concentrations.

• [1] Ong HW, et al. A Potent and Selective CDKL5/GSK3 Chemical Probe is Neuroprotective. bioRxiv. 2023.02.10.527935. View Source
• [2] Fuchs C, et al. Inhibition of GSK3β rescues hippocampal development and learning in a mouse model of CDKL5 disorder. Neurobiol Dis. 2015;82:298-310. View Source

Validated Neuroprotective Phenotype in Human Motor Neurons

The functional consequence of dual CDKL5/GSK3 inhibition with Sgc-gsk3-1 is a validated neuroprotective phenotype. In a disease-relevant model, Sgc-gsk3-1 protected human iPSC-derived motor neurons from death induced by endoplasmic reticulum (ER) stress, a hallmark of neurodegenerative diseases like ALS [1]. The study utilized a matched negative control analog (compound 4) to confirm that the phenotype was driven by the dual CDKL5/GSK3 inhibition profile of Sgc-gsk3-1. This level of functional validation with a dedicated negative control is not available for most standard GSK-3 inhibitors (e.g., Tideglusib, LY2090314) in the context of human motor neuron ER stress protection.

Neuroprotection Model Response

Class-level

Supports cell-viability endpoint in human iPSC-derived motor neurons under ER stress, validated with matched negative control analog

Reported neuroprotection model-response context; supports cell-viability endpoint review in motor neuron neurodegeneration assays.

Comparator GSK-3 inhibitors (Tideglusib, LY2090314) not validated with matched negative control in this model context.

Evidence Dimension	Functional neuroprotection in a human disease model
Target Compound Data	Protects iPSC-derived human motor neurons from ER stress-induced cell death. Effect is validated with a structurally matched negative control compound.
Comparator Or Baseline	Tideglusib, LY2090314: Neuroprotection in this specific model has not been reported or validated with a dedicated negative control.
Quantified Difference	Target compound has a published and validated neuroprotective phenotype; comparators lack this specific validation.
Conditions	Human iPSC-derived motor neurons under ER stress

Why This Matters

This provides a direct, application-specific rationale for procurement, demonstrating that Sgc-gsk3-1 is a fit-for-purpose tool with a documented, relevant functional outcome in a human cellular model, supported by the gold-standard use of a negative control analog.

• [1] Ong HW, et al. Discovery of a Potent and Selective CDKL5/GSK3 Chemical Probe That Is Neuroprotective. ACS Chem Neurosci. 2023;14(9):1672-1685. View Source

Sgc-gsk3-1: Optimal Research Applications for High-Confidence Target Validation

1. Dissecting CDKL5 and GSK3 Interplay in Neurodevelopment and Disease

Use Sgc-gsk3-1 as a primary chemical probe to interrogate the convergent and divergent signaling roles of CDKL5 and GSK3 kinases. Its unique dual inhibition profile allows researchers to study the combined effect of blocking both kinases simultaneously, a scenario not possible with a CDKL5- or GSK3-selective inhibitor alone [1]. This is particularly relevant for investigating the molecular basis of CDKL5 deficiency disorder, where GSK3β activity is known to be dysregulated [2].

2. High-Confidence Target Validation with a Matched Negative Control Pair

For studies requiring the highest level of scientific rigor, procure Sgc-gsk3-1 (analog 2) alongside its structurally matched negative control (analog 4). Analog 4 lacks CDKL5 affinity while maintaining potent GSK3α/β inhibition [1]. Using this pair allows for the precise deconvolution of phenotypes arising from CDKL5 inhibition versus GSK3 inhibition, a capability not offered by any other GSK-3 inhibitor toolkit [1].

3. Modeling Neuroprotective Mechanisms in Human Motor Neuron Systems

Employ Sgc-gsk3-1 in human iPSC-derived motor neuron models to study pathways related to ER stress and neurodegeneration. The compound's demonstrated neuroprotective effect in this system, as documented by Ong et al. [1], provides a validated starting point for dissecting downstream signaling mechanisms, screening for modulators of this pathway, or establishing a positive control for novel neuroprotective assays .

4. Functional Genomics and Kinase Activity Mapping

Utilize Sgc-gsk3-1 in conjunction with genetic knockdown (e.g., siRNA, CRISPR) of CDKL5 or GSK3 to map kinase-specific functions. The chemical probe's well-defined, narrow selectivity profile minimizes confounding off-target effects, making it a superior tool for comparing pharmacological versus genetic perturbation of the CDKL5/GSK3 signaling axis in cell-based assays [1].

Application

Selection Property

Validation Focus

CDKL5/GSK3 pathway interaction studies

Dual target engagement profile

Confirm CDKL5 and GSK3 substrate phosphorylation endpoints

Target deconvolution with matched negative control

Structurally matched inactive analog availability

Compare CDKL5-dependent vs GSK3-dependent phenotype contributions

Motor neuron neurodegeneration model studies

Neuroprotection model-response context in iPSC-derived neurons

ER stress and cell-viability endpoint review

Functional genomics kinase activity mapping

Narrow kinome-wide selectivity profile

Pharmacological vs genetic perturbation endpoint comparison

• [1] Ong HW, Liang Y, Richardson W, et al. Discovery of a Potent and Selective CDKL5/GSK3 Chemical Probe That Is Neuroprotective. ACS Chem Neurosci. 2023;14(9):1672-1685. View Source
• [2] Fuchs C, et al. Inhibition of GSK3β rescues hippocampal development and learning in a mouse model of CDKL5 disorder. Neurobiol Dis. 2015;82:298-310. View Source